Cas no 128542-49-4 (Naphthalene, 6-iodo-1-methoxy- (9CI))

• Product Name: Naphthalene, 6-iodo-1-methoxy- (9CI)
• CAS No: 128542-49-4
• MF: C₁₁H₉IO
• MW: 284.093035459518
• CID: 897833
• PubChem ID: 12992763
• Update Time: 2025-07-29

Naphthalene, 6-iodo-1-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 6-iodo-1-methoxy- (9CI)
• 6-iodo-1-methoxynaphthalene
• 2-Iodo-5-methoxynaphthalene
• 6-iodo-1-methoxy-naphthalene

• Inchi： 1S/C11H9IO/c1-13-11-4-2-3-8-7-9(12)5-6-10(8)11/h2-7H,1H3
• InChI Key： LDTZNJINEGWMTR-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=CC=C2C=1)OC

Computed Properties

• Exact Mass: 283.97000
• Monoisotopic Mass: 283.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 9.23000
• LogP: 3.45300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes